Cas no 2138336-31-7 (5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol)
5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-742674
- 2138336-31-7
- 5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
-
- Inchi: 1S/C8H12N4O/c1-12-10-5-8(11-12)6-2-7(13)4-9-3-6/h2,5,7,9,13H,3-4H2,1H3
- InChI Key: UBVANZCUADPYCL-UHFFFAOYSA-N
- SMILES: OC1C=C(C2C=NN(C)N=2)CNC1
Computed Properties
- Exact Mass: 180.10111102g/mol
- Monoisotopic Mass: 180.10111102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 63Ų
5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-742674-1.0g |
5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138336-31-7 | 95% | 1.0g |
$2276.0 | 2024-05-24 | |
| Enamine | EN300-742674-0.05g |
5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138336-31-7 | 95% | 0.05g |
$1912.0 | 2024-05-24 | |
| Enamine | EN300-742674-0.1g |
5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138336-31-7 | 95% | 0.1g |
$2002.0 | 2024-05-24 | |
| Enamine | EN300-742674-0.25g |
5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138336-31-7 | 95% | 0.25g |
$2093.0 | 2024-05-24 | |
| Enamine | EN300-742674-0.5g |
5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138336-31-7 | 95% | 0.5g |
$2185.0 | 2024-05-24 | |
| Enamine | EN300-742674-2.5g |
5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138336-31-7 | 95% | 2.5g |
$4458.0 | 2024-05-24 | |
| Enamine | EN300-742674-5.0g |
5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138336-31-7 | 95% | 5.0g |
$6597.0 | 2024-05-24 | |
| Enamine | EN300-742674-10.0g |
5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138336-31-7 | 95% | 10.0g |
$9781.0 | 2024-05-24 |
5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
5-(2-Methyl-2H-1,2,3-Triazol-4-yl)-1,2,3,6-Tetrahydropyridin-3-ol: A Comprehensive Overview
5-(2-Methyl-2H-1,2,3-triazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138336-31-7) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyridines, which are known for their diverse applications in drug discovery and material science. The molecule's structure incorporates a tetrahydropyridine ring system fused with a triazole moiety, making it a promising candidate for various biological and chemical studies.
The tetrahydropyridine core of this compound is a six-membered ring containing one nitrogen atom and five carbon atoms. This ring system is further substituted with a 1,2,3-triazole group at the 5-position and a hydroxyl group (-OH) at the 3-position. The presence of the triazole group introduces unique electronic and steric properties to the molecule, enhancing its potential for interaction with biological targets. Recent studies have highlighted the importance of such heterocyclic systems in modulating pharmacokinetic profiles and bioavailability.
One of the most intriguing aspects of 5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol is its ability to act as a scaffold for drug design. Researchers have explored its potential as a lead compound in the development of novel therapeutic agents. For instance, modifications to the triazole moiety have been shown to influence the compound's binding affinity to various receptors and enzymes. This flexibility in structural modification makes it an attractive candidate for medicinal chemists aiming to optimize drug candidates for specific therapeutic targets.
Recent advancements in synthetic chemistry have also contributed to the efficient synthesis of this compound. Traditional methods often involved multi-step reactions with low yields; however, modern techniques such as click chemistry have revolutionized its production. The use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) has enabled the rapid and scalable synthesis of 5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol, significantly improving its accessibility for research purposes.
In terms of biological activity, this compound has demonstrated promising results in preclinical studies. It has been evaluated for its potential as an antioxidant, anti-inflammatory agent, and neuroprotective drug. The hydroxyl group at the 3-position plays a critical role in its redox properties, while the triazole moiety contributes to its ability to scavenge free radicals. These findings suggest that 5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,2,3,6-tetrahydropyridin-3-one could be a valuable addition to the arsenal of natural product-inspired drugs.
Moreover, computational studies have provided insights into the molecular interactions of this compound with biological targets. Docking simulations have revealed that the triazole group can form hydrogen bonds with key residues in protein active sites, enhancing its binding affinity. This understanding has paved the way for rational drug design strategies aimed at improving its efficacy and selectivity.
Another area of interest lies in the material science applications of 5-(2-methyl
2138336-31-7 (5-(2-methyl-2H-1,2,3-triazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)